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Compound of Interest

Compound Name: Tetrahexylammonium chloride

Cat. No.: B1213433

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Tetrahexylammonium
chloride (CAS No. 5922-92-9), a quaternary ammonium compound utilized in various
laboratory and synthesis applications. Adherence to these protocols is critical to ensure the
safety of laboratory personnel and the integrity of research.

Physicochemical and Hazard Identification

Tetrahexylammonium chloride is a white to off-white crystalline powder.[1][2] It is recognized
as a hazardous substance, and a thorough understanding of its properties is the foundation of
its safe use.

Physicochemical Data

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1213433?utm_src=pdf-interest
https://www.benchchem.com/product/b1213433?utm_src=pdf-body
https://www.benchchem.com/product/b1213433?utm_src=pdf-body
https://www.benchchem.com/product/b1213433?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK594254/
https://www.spectrumchemical.com/media/sds/T0302.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C24H52NCI [3]
Molecular Weight 390.13 g/mol [3]
Appearance White crystalline powder [11[2]
Melting Point 111-113°C [1]
Stable under normal
. conditions. It is hygroscopic
Stability [1114]

and incompatible with strong

oxidizing agents.

GHS Hazard Classification

Tetrahexylammonium chloride is classified under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) as follows:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye

Eye Irritation 2A

irritation

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation

(Source:[3][5][6])

Personal Protective Equipment (PPE) and
Engineering Controls

Strict adherence to PPE and engineering controls is mandatory when handling

Tetrahexylammonium chloride to minimize exposure.

Recommended Personal Protective Equipment
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Protection Type Specification Rationale
Safety glasses with side- Protects against dust particles
Eye/Face Protection shields or chemical safety and splashes that can cause
goggles. serious eye irritation.[5]

Chemical-resistant gloves
) ] (e.g., nitrile rubber). A lab coat Prevents skin contact which
Skin Protection ) ) o
or other protective clothing can cause irritation.[5]

should be worn.

Use a NIOSH-approved ]
_ _ _ Protects the respiratory system
) ) respirator with a particulate o ) )
Respiratory Protection o S from irritation due to inhalation
filter if ventilation is inadequate
of dust.[5]

or if dust is generated.

Engineering Controls

| Control Measure | Description | |---|---]---| | Ventilation | Work should be conducted in a well-
ventilated area, preferably in a chemical fume hood. | To keep airborne concentrations of the
dust low and prevent respiratory tract irritation. | | Eyewash and Safety Shower | An eyewash
station and safety shower must be readily accessible in the work area. | To provide immediate
decontamination in case of accidental eye or skin contact. |

Safe Handling and Storage Procedures

Due to its hygroscopic and irritant nature, specific procedures must be followed for the handling
and storage of Tetrahexylammonium chloride.

Handling

e Avoid Dust Formation: Handle the solid material carefully to prevent the generation of dust.

[5]
e Avoid Contact: Prevent contact with skin, eyes, and clothing.[7]

e Grounding: For bulk handling, ensure equipment is properly bonded and grounded to
prevent electrostatic discharge, which could ignite dust.
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» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

Storage

o Container: Keep the container tightly closed.[5]

o Atmosphere: Store in a dry environment, preferably under an inert gas due to its hygroscopic
nature.[5]

» Incompatibilities: Store away from strong oxidizing agents.[1]

e Location: Store in a cool, well-ventilated area.

Emergency Procedures and First Aid

Immediate and appropriate first aid is crucial in the event of an exposure.

| Exposure Route | First Aid Measures | |---|---|---| | Eye Contact | Immediately flush eyes with
plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate
medical attention.[8] | | Skin Contact | Immediately remove contaminated clothing and flush the
affected skin with plenty of water for at least 15 minutes. Seek medical attention if irritation
develops or persists.[8] | | Inhalation | Move the person to fresh air. If breathing is difficult, give
oxygen. If not breathing, give artificial respiration. Seek medical attention.[8] | | Ingestion | Do
NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them 2-
4 cupfuls of milk or water to drink. Never give anything by mouth to an unconscious person.
Seek immediate medical attention.[8] |

Accidental Release Measures

In the event of a spill, follow these steps:
o Evacuate personnel from the area.
o Ensure adequate ventilation.

o Wear appropriate PPE as described in Section 2.
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Carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a suitable, labeled container for disposal.

Clean the spill area with a wet cloth or paper towels to remove any remaining dust.

Dispose of all contaminated materials as hazardous waste.

Experimental Protocols for Hazard Assessment

The following are detailed methodologies for key experiments to assess the hazardous
properties of Tetrahexylammonium chloride, adapted from OECD guidelines.

Protocol for Acute Dermal Irritation/Corrosion (Adapted
from OECD Guideline 404)

o Objective: To determine the potential of Tetrahexylammonium chloride to cause skin
irritation or corrosion.

e Test Animal: Albino rabbit.
e Procedure:

1. Approximately 24 hours before the test, clip the fur from a small area (approx. 6 cm?) on
the back of the rabbit.

2. Apply 0.5 g of Tetrahexylammonium chloride (moistened with a small amount of water
to form a paste) to the clipped skin.

3. Cover the application site with a gauze patch and secure with tape.

4. After a 4-hour exposure period, remove the patch and gently wash the area to remove any
remaining test substance.

5. Observe and score the skin for erythema and edema at 1, 24, 48, and 72 hours after patch
removal.

6. Continue observations for up to 14 days to assess the reversibility of any observed effects.
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Protocol for Acute Eye Irritation/Corrosion (Adapted
from OECD Guideline 405)

o Objective: To determine the potential of Tetrahexylammonium chloride to cause serious
eye irritation or corrosion.

o Test Animal: Albino rabbit.
e Procedure:
1. Examine both eyes of the animal to ensure no pre-existing irritation.

2. Gently pull the lower eyelid away from the eyeball and instill 0.1 g of
Tetrahexylammonium chloride into the conjunctival sac of one eye.

3. Hold the eyelids together for about one second to prevent loss of the material.
4. The other eye remains untreated and serves as a control.

5. Examine the treated eye and score for corneal opacity, iris lesions, and conjunctival
redness and swelling at 1, 24, 48, and 72 hours after instillation.

6. Continue observations for up to 21 days to assess the reversibility of any observed effects.
Visualizations

Logical Workflow for Handling Tetrahexylammonium
Chloride

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1213433?utm_src=pdf-body
https://www.benchchem.com/product/b1213433?utm_src=pdf-body
https://www.benchchem.com/product/b1213433?utm_src=pdf-body
https://www.benchchem.com/product/b1213433?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Assess Risks & Hazards

l

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

i

Prepare Ventilated Work Area
(Fume Hood)

Handling

Carefully Weigh Solid
(Minimize Dust)

l

Perform Experiment

Cleanup & Storage

Decontaminate Glassware & Surfaces

;

Dispose of Hazardous Waste

l

Store Securely in a Dry Place
(Tightly Closed, Inert Gas)

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Tetrahexylammonium chloride.
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Emergency Response Decision Tree for Accidental
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Caption: A decision tree for emergency response to accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Tetrahexylammonium-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrahexylammonium-chloride
https://www.industrialchemicals.gov.au/sites/default/files/2021-07/Tetraethylammonium%20salts%20Human%20health%20tier%20II%20assessment.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.benchchem.com/product/b1213433#safety-and-handling-precautions-for-tetrahexylammonium-chloride
https://www.benchchem.com/product/b1213433#safety-and-handling-precautions-for-tetrahexylammonium-chloride
https://www.benchchem.com/product/b1213433#safety-and-handling-precautions-for-tetrahexylammonium-chloride
https://www.benchchem.com/product/b1213433#safety-and-handling-precautions-for-tetrahexylammonium-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1213433?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

